
Health and safety information for 3,4-
Dimethoxyphenylacetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033 Get Quote

An In-depth Technical Guide to the Health and Safety of 3,4-Dimethoxyphenylacetone

This guide provides comprehensive health and safety information for 3,4-
Dimethoxyphenylacetone (CAS No. 776-99-8), tailored for researchers, scientists, and drug

development professionals. It covers toxicological data, handling procedures, and emergency

protocols to ensure safe laboratory practices.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 3,4-Dimethoxyphenylacetone.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₃ [1][2][3]

Molecular Weight 194.23 g/mol [1][2][3]

Appearance

Clear brown viscous liquid[2]

[4]; Light yellow to Orange

clear liquid

[2][4]

Odor Acetone-like [2]

Boiling Point
135 °C[2]; 198 °C[3]; 167 °C /

17 mmHg
[2][3]

Density

1.153 g/cm³ (at 0 °C)[2]; 1.056

g/cm³[3]; 1.115 g/mL (at 25 °C)

[5]

[2][3][5]

Flash Point
113 °C[3]; >230 °F (>110 °C)

[5]
[3][5]

Refractive Index n20/D 1.5358[5]; 1.54 [5]

Water Solubility Very soluble[2]; Insoluble[4][6] [2][4][6]

Storage Temperature
Room Temperature; Store in a

cool place[1]
[1]

Table 2: Toxicological Information
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Endpoint Value Species Route Remarks Source(s)

Acute Toxicity
LD50: 670

mg/kg
Mouse

Intraperitonea

l

Behavioral:

Ataxia
[1]

Skin

Corrosion/Irrit

ation

No data

available
- -

May cause

skin irritation.

[1][4]

[1][4]

Eye

Damage/Irrita

tion

No data

available
- -

May cause

eye irritation.

[1][4]

[1][4]

Respiratory

Irritation

No data

available
- -

May be

harmful if

inhaled and

may cause

respiratory

tract irritation.

[1][4]

[1][4]

Carcinogenici

ty

Not classified

as a

carcinogen

by IARC.

- - - [1][4]

Hazard Identification and Classification
According to available safety data sheets, 3,4-Dimethoxyphenylacetone is not classified as a

dangerous substance according to GHS (Globally Harmonized System) or Directive

67/548/EEC.[1] Consequently, it does not require labeling in accordance with EC directives or

respective national laws.[1] However, potential hazards include:

Ingestion: May be harmful if swallowed.[1]

Inhalation: May be harmful if inhaled and may cause irritation to the respiratory tract.[1][4]

Skin Contact: May be harmful if absorbed through the skin and may cause irritation.[1][4]
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Eye Contact: May cause eye irritation.[1][4]

Experimental and Handling Protocols
Personal Protective Equipment (PPE) Selection
A thorough risk assessment should precede any handling of this chemical. The following

diagram outlines the selection process for appropriate PPE.
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Personal Protective Equipment (PPE) Selection Workflow

Begin Task Risk Assessment

Are Engineering Controls (e.g., Fume Hood) Available and Sufficient?

Wear Chemical Safety Goggles (ANSI Z87.1)

Yes Use NIOSH-approved Respirator with Organic Vapor Cartridge

No

Is there a risk of splashing?

Wear a Face Shield over Goggles

Yes

Select Chemical-Resistant Gloves (e.g., Nitrile, Neoprene)

No

Wear a Flame-Resistant Lab Coat

Proceed with Experiment

Click to download full resolution via product page
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Caption: Workflow for selecting appropriate PPE before handling 3,4-
Dimethoxyphenylacetone.

Detailed PPE Specifications:

Eye/Face Protection: Wear chemical safety goggles compliant with EN166 (EU) or NIOSH

(US) standards.[1] A face shield is recommended when there is a risk of splashing.[7]

Hand Protection: Handle with gloves inspected prior to use.[1] Nitrile or neoprene gloves are

recommended.[7] Use proper glove removal technique to avoid skin contact. Wash and dry

hands after use.[1]

Body Protection: A standard laboratory coat should be worn.[7] For tasks with a higher risk of

splashes, a chemical-resistant apron is advised.[7]

Respiratory Protection: Generally not required if work is conducted in a well-ventilated area

or fume hood.[1] For nuisance exposures or if engineering controls are insufficient, use a

respirator with Type ABEK (EU EN 14387) or OV/AG (US) cartridges.[1]

Safe Handling and Storage Protocol
Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing vapors or mist.[1]

Ensure adequate ventilation and practice normal measures for preventive fire protection.

[1]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]
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Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[1][2]

Emergency Procedures
First Aid Measures
The following flowchart details the appropriate first aid response depending on the route of

exposure.

First Aid Decision Tree for Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Incident

Move person to fresh air Wash off with soap and plenty of water for at least 15 minutes Flush eyes with water as a precaution for at least 15 minutes Rinse mouth with water

If not breathing, give artificial respiration

Seek medical attention

Remove contaminated clothing

Seek medical attention if irritation persists

Occasionally lift upper and lower eyelids

Seek medical attention if irritation persists

Do NOT induce vomiting

Never give anything by mouth to an unconscious person

Seek immediate medical attention

Click to download full resolution via product page
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Caption: Decision tree for first aid procedures following exposure to 3,4-
Dimethoxyphenylacetone.

Detailed First Aid Protocols:

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1] Seek medical attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[1][9][10] Remove any contaminated clothing.[2] If irritation develops or persists,

seek medical attention.[8]

Eye Contact: Flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][10] Seek medical attention if soreness or

redness persists.[8]

Ingestion: Do not induce vomiting.[8] Rinse the mouth thoroughly with water.[1] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.[8]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Hazardous decomposition products, such as carbon oxides, can form

under fire conditions.[1]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH approved or equivalent.[1]

[11]

Accidental Release Measures
Personal Precautions: Avoid breathing vapors, mist, or gas.[1] Ensure adequate ventilation

and wear appropriate PPE as outlined in section 3.1.

Environmental Precautions: Prevent the product from entering drains or water courses.[1][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b057033?utm_src=pdf-body
https://www.benchchem.com/product/b057033?utm_src=pdf-body
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
http://sds.staples.com/msds/854279.pdf
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.sunwisechem.com/3-4-Dimethoxyphenylacetone-3-4-Dimethoxyphenyl-Acetone-CAS-776-99-8-Veratone-pd41622122.html
http://sds.staples.com/msds/854279.pdf
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
http://sds.staples.com/msds/854279.pdf
http://sds.staples.com/msds/854279.pdf
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
http://sds.staples.com/msds/854279.pdf
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.fishersci.com/store/msds?partNumber=AC168850050&countryCode=US&language=en
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
http://sds.staples.com/msds/854279.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment and Cleanup:

For small spills, absorb with an inert, non-combustible material like sand or vermiculite.[7]

Collect the material using non-sparking tools and place it into a suitable, labeled, and

closed container for disposal.[1][7]

Clean the spill area with a suitable solvent, followed by soap and water.[7]

For large spills, evacuate the area and contact the environmental health and safety (EHS)

department.[7]

Disposal Considerations
All waste containing 3,4-Dimethoxyphenylacetone must be treated as chemical waste.[12]

Dispose of unused product and contaminated materials by offering them to a licensed disposal

company.[1] Ensure compliance with all local, regional, and national regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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